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Compound of Interest

Compound Name: 2-Methyl-3-phenyl-2-propenal

Cat. No.: B1666900

An In-depth Technical Guide to 2-Methyl-3-phenyl-2-propenal (CAS: 101-39-3)

Executive Summary

This document provides a comprehensive technical overview of 2-Methyl-3-phenyl-2-
propenal (CAS Number 101-39-3), a versatile alpha,beta-unsaturated aldehyde. Commonly
known as alpha-Methylcinnamaldehyde, this compound is a significant component in the flavor
and fragrance industries and serves as a valuable intermediate in chemical synthesis.[1][2][3]
This guide details its physicochemical properties, safety and handling protocols, synthesis
methodologies, and key biological activities. Special focus is given to its mechanisms of action
as a tyrosinase inhibitor and an antifungal agent, supported by detailed experimental protocols
and workflow visualizations for researchers, scientists, and drug development professionals.

General Information and Identifiers

2-Methyl-3-phenyl-2-propenal is a distinct aromatic aldehyde recognized for its characteristic
spicy, cinnamon-like aroma.[3][4] It is found naturally in plants such as peppermint.[3][5]
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Identifier Value

IUPAC Name (2E)-2-methyl-3-phenylprop-2-enal[6][7]

CAS Number 101-39-3[6][7]

Molecular Formula C10H100[7][8]

Molecular Weight 146.19 g/mol [7]
alpha-Methylcinnamaldehyde, a-
Methylcinnamaldehyde, Methyl Cinnamic

Synonyms

Aldehyde, 2-Methyl-3-phenylacrolein, 2-Methyl-
3-phenylacrylaldehyde[7][9][10]

Physicochemical Properties

The compound is a clear, pale yellow to yellow liquid at room temperature.[7][11] Its key

physical and chemical properties are summarized below.

Property Value Source(s)
Clear pale yellow to yellow

Appearance o [71[11]
liquid

Density 1.040 - 1.047 g/mL at 25 °C [12]

Boiling Point 148-149 °C at 27 mmHg [12]

Flash Point 79 °C/ 174.2 °F (closed cup)

Refractive Index 1.602 - 1.607 at 20 °C [11]

Water Solubility

<1 mg/mL (practically 7]

insoluble)

Solubility

Soluble in ethanol and fixed

oils

Vapor Density

5.04 (Air = 1)
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Spectroscopic Data Summary

Spectroscopic data is critical for the structural confirmation and purity assessment of 2-Methyl-
3-phenyl-2-propenal. Datasets are publicly available through various chemical databases.

Spectrum Type Database | Reference

1H NMR ChemicalBook, PubChem[4][7]

13C NMR ChemicalBook, SpectraBase[2][4]

Mass Spectrum (MS) NIST Chemistry WebBook, ChemicalBook[4][9]
Infrared (IR) ChemicalBook[4][13]

Raman ChemicalBook[4]

Safety and Toxicology

2-Methyl-3-phenyl-2-propenal is classified as a hazardous substance and requires careful
handling. It is a combustible liquid and can cause skin and eye irritation.[14] It may also cause
an allergic skin reaction.[15]

Hazard Class GHS Pictogram Signal Word Hazard Statement
S ] H315: Causes skin
Skin Irritation GHSO07 Warning o
irritation[16]
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation[16]
H317: May cause an
Skin Sensitization GHSO07 Warning allergic skin
reaction[9][15]
Flammability None Warning Combustible liquid[14]

Handling and Storage:
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e Handling: Use in a well-ventilated area. Wear protective gloves, eye protection, and face
protection. Wash hands thoroughly after handling.[16]

o Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers. Keep away
from heat, sparks, and open flames. Store under an inert gas atmosphere as it can be air

sensitive.[10]

o Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[17]

Synthesis Methodology

The primary industrial synthesis route for 2-Methyl-3-phenyl-2-propenal is through a base-
catalyzed aldol condensation reaction between benzaldehyde and propionaldehyde (propanal).

[4]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://activeconceptsllc.com/wp-content/uploads/2023/10/60194-ACExoTone-TyrosinaseInhibitionReport-v2.pdf
https://www.tcichemicals.com/IN/en/p/M0584
https://mubychem.com/Cinnamic-Aldehyde-Cinnamyl./Alpha-Methyl-Cinnamic-Aldehyde.htm
https://www.benchchem.com/product/b1666900?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1694703.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Benzaldehyde +
Propionaldehyde
_________________________________ Aldol Condensation Crude Product Mixture (Neutralization, Washing, 5
T TR Vacuum Distillation) EH ATl ey 2 e
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General Synthesis Workflow

Normal Enzymatic Reaction Inhibition Pathway
L-DOPA a-Methylcinnamaldehyde
(Substrate) (Inhibitor)

Binds to active
site residues
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active site

Tyrosinase Inhibited Tyrosinase
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Mechanism of Tyrosinase Inhibition
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Prepare Fungal Inoculum
(e.g., C. albicans)
~1x10* CFU/mL

Prepare 96-Well Plate Perform Serial Dilution
with Growth Medium (> RCIRE VTGN EGIETER Y [ES
(e.g., Sabouraud Broth) in Plate

Inoculate Wells with
Fungal Suspension

Incubate Plate Observe for Turbidity T
37°C for 24-48 hours (Visual or Spectrophotometer) with no visible growth

MIC Determination Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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